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Compound of Interest

1-(Chlorosulfonyl)piperidine-3-
Compound Name:
carboxylic acid

Cat. No.: B13264338

Get Quote

Executive Summary

1-(Chlorosulfonyl)piperidine-3-carboxylic acid is a specialized bifunctional scaffold featuring

a piperidine core substituted with a carboxylic acid at the C3 position and a highly reactive
chlorosulfonyl group at the N1 position. This unique substitution pattern allows for orthogonal
functionalization: the sulfonyl chloride serves as a potent electrophile for sulfonamide
formation, while the carboxylic acid provides a handle for amide coupling or esterification. It is
predominantly utilized in the synthesis of GABA uptake inhibitors, enzyme inhibitors, and
GPCR ligands where the piperidine ring acts as a privileged structure.

Chemical Identity & Properties
Nomenclature & Identifiers
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Property Detail
Chemical Name 1-(Chlorosulfonyl)piperidine-3-carboxylic acid
CAS Number 1935466-78-6

Molecular Formula

Molecular Weight 227.67 g/mol

Core Scaffold Nipecotic Acid (Piperidine-3-carboxylic acid)

Sulfonyl Chloride (

Functional Groups ), Carboxylic Acid (

)

Physicochemical Profile (Predicted)

Note: As a specialized intermediate, empirical data is limited. Values below are derived from
structural analogs (e.g., N-chlorosulfonyl piperidine).

Physical State: Off-white to pale yellow solid.

e Solubility: Soluble in polar aprotic solvents (DMF, DMSO, Acetonitrile), DCM, and THF.
Reacts violent with water/alcohols.

« Stability: Hygroscopic. The sulfonyl chloride moiety is moisture-sensitive and will hydrolyze to
the sulfonic acid (

) and HCI upon exposure to atmospheric humidity.

» Acidity (pKa): The carboxylic acid proton has a predicted pKa

3.5-4.0. The sulfonyl group is electron-withdrawing, potentially lowering the pKa of the
carboxylic acid slightly compared to nipecotic acid.

Synthesis & Preparation Protocol
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The synthesis of 1-(chlorosulfonyl)piperidine-3-carboxylic acid typically proceeds via the
direct chlorosulfonylation of nipecotic acid. This protocol requires strict anhydrous conditions to

prevent hydrolysis of the product.

Reaction Mechanism

The secondary amine of the nipecotic acid acts as a nucleophile, attacking the sulfur atom of
the chlorosulfonating agent.

Nipecotic Acid

(Piperidine-3-COOH) Nucleophilic Attack
\ Intermediate Dehydration/-HCI 1-(Chlorosulfonyl)
N-Sulfonic Acid piperidine-3-COOH
Chlorosulfonic Acid /

(CISO3H)
or Sulfuryl Chloride

Click to download full resolution via product page

Figure 1: Synthesis pathway via direct chlorosulfonylation.

Laboratory Protocol (Standardized)

Safety Warning: Chlorosulfonic acid is highly corrosive and reacts explosively with water.[1]

Perform all steps in a fume hood.

o Preparation: Charge a flame-dried round-bottom flask with Nipecotic Acid (1.0 eq) and dry
Dichloromethane (DCM) (0.5 M concentration).

o Base Addition: Add Triethylamine (TEA) (2.5 eq) to scavenge HCI. Cool the mixture to

under
atmosphere.

» Sulfonylation: Dropwise add Sulfuryl Chloride (

) (1.2 eq) dissolved in DCM over 30 minutes. Maintain temperature
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o Alternative: Use Chlorosulfonic acid (

) in excess without base if the carboxylic acid tolerates highly acidic conditions, but the
TEA/

method is milder.

e Reaction: Allow to warm to Room Temperature (RT) and stir for 2—4 hours. Monitor by TLC
(Note: Product is unstable on silica; use rapid visualization or NMR aliquot).

e Workup:
o Dilute with cold DCM.
o Wash rapidly with ice-cold 5% HCI (to remove TEA) and then ice-cold brine.
o Critical: Dry organic layer over
immediately and filter.
« |solation: Concentrate in vacuo at low temperature (

) to yield the crude sulfonyl chloride. Use immediately for the next step or store under inert
gas at

Applications in Drug Discovery[4][8][9][10]

This compound is a "linchpin” scaffold, allowing researchers to grow molecules in two distinct
vectors.

Divergent Synthesis Strategy

The reactivity order is Sulfonyl Chloride > Carboxylic Acid.

e Vector 1 (N-Terminus): The sulfonyl chloride reacts with primary/secondary amines to form
Sulfonamides.
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e Vector 2 (C-Terminus): The carboxylic acid reacts with amines/alcohols to form

Amides/Esters.

1-(Chlorosulfonyl) Primary Amine Alcohol Amine + HATU
piperidine-3-COOH (R-NH2) (R-OH) (Peptide Coupling)

+ Amine (Base) \ + Alcohol (Base)

Sulfonamide Derivative

(Stable Core) Sulfonate Ester

Subsequent Step
(COOH Activation)

Amide Derivative
(Dual Functionalized)

Click to download full resolution via product page

Figure 2: Divergent reactivity profile for library generation.

Therapeutic Relevance[5]

GABA Reuptake Inhibitors: Analogs of Tiagabine (which contains a nipecotic acid core) can
be synthesized by modifying the N-position with sulfonyl linkers to alter lipophilicity and
metabolic stability.

MGIuR Modulators: Sulfonamide derivatives of piperidine-3-carboxylic acid have shown
affinity for metabotropic glutamate receptors.

Fragment Libraries: The high polarity and defined stereochemistry (if chiral starting material
is used) make it ideal for exploring polar surface area interactions in protein binding pockets.

Handling & Safety Guidelines
Hazard Identification

H314: Causes severe skin burns and eye damage.
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e H290: May be corrosive to metals.

o EUHO014: Reacts violently with water.

Storage Protocol

e Atmosphere: Store strictly under Argon or Nitrogen.
e Temperature:

(Freezer).

o Container: Tightly sealed glass vial with a Teflon-lined cap; Parafilm sealing recommended.

o Shelf Life: Unstable; best used within 48 hours of synthesis or receipt.

References

» Nipecotic Acid Scaffold Properties

o PubChem.[2][3] "Nipecotic Acid (CID 4498)." National Library of Medicine. Accessed Feb
2026.[3] [Link]

e General Chlorosulfonylation Protocols

o Cremlyn, R. J. "Chlorosulfonic Acid: A Versatile Reagent."[1] Royal Society of Chemistry,
2002. (Standard reference for chlorosulfonic acid chemistry).

» Piperidine Applications in Medicinal Chemistry

o Abdelshaheed, M., et al.[4] "Piperidine nucleus in the field of drug discovery."[4][5][6]
Future Journal of Pharmaceutical Sciences, 2021.[4] [Link]

o Synthesis of N-Sulfonyl Piperidines

o Vinokurov, A. D., et al. "Biologically active 4-arylpiperidine-3-carboxylic acid derivatives."[7]
Molecules, 2022. (Context on functionalizing piperidine-3-carboxylic acids).

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/24820453
https://pubchem.ncbi.nlm.nih.gov/compound/Nipecotic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Nipecotic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Nipecotic-acid
https://api.pageplace.de/preview/DT0400.9781847550507_A26558278/preview-9781847550507_A26558278.pdf
https://www.researchgate.net/publication/354475294_Piperidine_nucleus_in_the_field_of_drug_discovery
https://www.researchgate.net/publication/354475294_Piperidine_nucleus_in_the_field_of_drug_discovery
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://www.thieme-connect.de/products/ejournals/pdf/10.1055/s-0043-1764218.pdf
https://www.researchgate.net/publication/354475294_Piperidine_nucleus_in_the_field_of_drug_discovery
https://fjps.springeropen.com/articles/10.1186/s43094-021-00335-y
https://www.researchgate.net/figure/Biologically-active-4-arylpiperidine-3-carboxylic-acid-derivatives_fig1_336708429
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13264338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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